Cas no 164065-10-5 (Benzoxazole, 2-[[(2-nitrophenyl)methyl]thio]-)

• Product Name: Benzoxazole, 2-[[(2-nitrophenyl)methyl]thio]-
• CAS No: 164065-10-5
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• CID: 1347817
• Update Time: 2024-08-17

Benzoxazole, 2-[[(2-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[[(2-nitrophenyl)methyl]thio]-
• 2-[(2-nitrophenyl)methylsulfanyl]-1,3-benzoxazole

• Inchi： 1S/C14H10N2O3S/c17-16(18)12-7-3-1-5-10(12)9-20-14-15-11-6-2-4-8-13(11)19-14/h1-8H,9H2
• InChI Key： WRHRPRGUICELEZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1SCC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 286.0413

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 458.5±47.0 °C(Predicted)
• PSA: 69.17
• pka: 0.87±0.10(Predicted)